6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one
Overview
Description
6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one, also known as 6-APUP, is a heterocyclic compound with a pyrimidine ring and a piperidine ring. It is a structural analogue of the neurotransmitter dopamine and is of interest for its potential therapeutic applications. 6-APUP has been studied extensively in recent years, and its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments have been explored.
Scientific Research Applications
Synthesis and Biological Activities
- A study described the synthesis of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These compounds, including analogs of 6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one, showed significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents due to their ability to inhibit angiogenesis and exert cytotoxic effects (Kambappa et al., 2017).
Crystallography and Molecular Interactions
- Research on the salt-type adduct of 6-amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione and piperidine demonstrated sheets containing 20 independent hydrogen bonds. This study contributes to understanding the molecular interactions and crystal structures of compounds related to 6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one (Orozco et al., 2009).
Synthesis Optimization
- An experiment aiming to optimize the synthesis of a compound related to 6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one achieved a high yield (80%) through controlled reaction conditions. This study assists in refining synthesis methods for related compounds (Chmielowiec et al., 2004).
Antimicrobial Screening
- A study on the synthesis of 5-(4,7-Dimethyl-2-oxo-2H-benzopyran-6-ylazo)-2-methyl-6-piperidin-1-yl-2,3-dihydro-3H-pyrimidin-4-one, related to 6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one, revealed significant antibacterial activities. This research adds to the understanding of the antimicrobial properties of such compounds (Mulwad & Mayekar, 2007).
Drug Discovery
- Research into the discovery of MGCD0103, an isotype-selective small molecule histone deacetylase (HDAC) inhibitor, involved compounds structurally related to 6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one. This compound shows promise as an anticancer drug (Zhou et al., 2008).
properties
IUPAC Name |
4-amino-2-piperidin-1-yl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c10-7-6-8(14)12-9(11-7)13-4-2-1-3-5-13/h6H,1-5H2,(H3,10,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCZKCABKZZONC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=CC(=O)N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-2-piperidin-1-ylpyrimidin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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